Rhodium(II) Octanoate Dimer
Overview
Description
Rhodium(II) Octanoate Dimer is a catalyst used in intramolecular cyclization of 1-sulfonyl-1,2,3-triazole and sulfinate .
Synthesis Analysis
The synthesis of Rhodium(II) Octanoate Dimer involves the use of octanoic acid and rhodium(II) acetate dimer as raw materials. The high-purity Rhodium Octanoate Dimer is prepared through a ligand exchange reaction in a special solvent under green production conditions . The yield of Rhodium Octanoate Dimer reaches 98% under the optimum condition of reaction temperature 120 ℃, reaction time 3 h, and molar ratio of octanoic acid to rhodium acetate dimer=4 .Molecular Structure Analysis
The molecular formula of Rhodium(II) Octanoate Dimer is C32H60O8Rh2, and its molecular weight is 778.63 .Chemical Reactions Analysis
Rhodium(II) Octanoate Dimer is used in intramolecular cyclization of 1-sulfonyl-1,2,3-triazole and sulfinate . It also plays a role in the synthesis of 1,2-Dihydropyrimidine-2-carboxylates via Regioselective Addition of Rhodium(II) Carbenoids to 2H-Azirine-2-carbaldimines, and the synthesis of 2,3-Disubstituted NH Indoles via Rhodium(III)-Catalyzed C-H Activation of Arylnitrones and Coupling with Diazo Compounds .Physical And Chemical Properties Analysis
Rhodium(II) Octanoate Dimer appears as a green to dark green powder or crystal . It is soluble in hot alcohol, dichloromethane, toluene, and acetic acid, and slightly soluble in alcohol .Scientific Research Applications
Catalyst in C-H Activation Reactions
Rhodium(II) Octanoate Dimer is often used as a catalyst in C-H activation reactions . This process involves the cleavage of a carbon-hydrogen bond and subsequent functionalization of the carbon atom, which is a fundamental step in many chemical transformations.
Use in Automotive Catalytic Converters
Rhodium, the metal in Rhodium(II) Octanoate Dimer, is primarily used as the catalyst in the three-way catalytic converters of automobiles . It helps in reducing harmful emissions and improving air quality.
Jewelry Manufacturing
Due to its high value and unique properties, Rhodium is also used in the jewelry industry . Rhodium(II) Octanoate Dimer could potentially be used in processes related to jewelry manufacturing.
Recovery and Recycling
Rhodium(II) Octanoate Dimer can be recovered from solutions using modified resins . This is particularly important given the high value of Rhodium and the need for sustainable practices in its use.
Small and Medium-ring Formation
Binuclear Rhodium complexes, such as Rhodium(II) Octanoate Dimer, are effective for small and medium-ring formation . This is a key process in the synthesis of various organic compounds.
Research and Development
Given its unique properties, Rhodium(II) Octanoate Dimer is often used in research and development activities in the field of chemistry . Its use spans from fundamental research to the development of new synthetic methods.
Mechanism of Action
Target of Action
Rhodium(II) Octanoate Dimer, also known as Dirhodium tetraoctanoate , is primarily used as a catalyst in chemical reactions . Its primary target is the C-H bond in organic compounds . The compound’s role is to facilitate the activation of these bonds, enabling further chemical transformations .
Mode of Action
The Rhodium(II) Octanoate Dimer operates through a mechanism known as C-H Activation . This process involves the cleavage of a carbon-hydrogen bond and the formation of a new bond with the rhodium atom . The dimer acts as a binuclear rhodium complex, effectively catalyzing small and medium-ring formation .
Result of Action
The primary result of Rhodium(II) Octanoate Dimer’s action is the activation of C-H bonds . This activation allows for the formation of new bonds and the synthesis of complex organic molecules . In the context of synthetic chemistry, this can lead to the creation of new compounds with potential applications in various fields, including pharmaceuticals, materials science, and more.
Action Environment
The efficacy and stability of Rhodium(II) Octanoate Dimer can be influenced by various environmental factors. For instance, the compound is stable under room temperature . It is soluble in hot alcohol, dichloromethane, toluene, and acetic acid , which can be leveraged to control its reactivity in different reaction environments. Furthermore, it is recommended to store the compound in a cool, dark place to maintain its stability .
Safety and Hazards
Future Directions
properties
IUPAC Name |
octanoic acid;rhodium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C8H16O2.2Rh/c4*1-2-3-4-5-6-7-8(9)10;;/h4*2-7H2,1H3,(H,9,10);; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MKDJIADBNUOBJH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)O.CCCCCCCC(=O)O.CCCCCCCC(=O)O.CCCCCCCC(=O)O.[Rh].[Rh] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H64O8Rh2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
782.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rhodium(II) Octanoate Dimer | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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